The construction of a MAPbBr3/La2Ti2O7 organic–inorganic dual perovskite heterojunction for photocatalytic CO2 reduction†
New Journal of Chemistry Pub Date: 2023-10-23 DOI: 10.1039/D3NJ04288J
Abstract
Considering the wide band gap of La2Ti2O7, and the limited separation efficiency of charge carriers in MAPbBr3, we designed and easily fabricated a MAPbBr3/La2Ti2O7 dual perovskite heterojunction with similar crystal structures for efficient photocatalytic CO2 reduction. Owing to the improved visible light absorption capacity, separation efficiency of the photogenerated electron–hole pairs, and similar spatial crystal structure, the optimal MAPbBr3/La2Ti2O7 dual perovskite heterojunction exhibited significantly enhanced photocatalytic activity for CO production at a rate of 18.9 μmol g−1, which was 4.3 times greater than that of the original MAPbBr3.
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Journal Name：New Journal of Chemistry
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